![molecular formula C15H20N2O B1486703 10-Benzyl-3,10-diazabicyclo[4.3.1]decan-4-one CAS No. 897396-21-3](/img/structure/B1486703.png)
10-Benzyl-3,10-diazabicyclo[4.3.1]decan-4-one
Overview
Description
10-Benzyl-3,10-diazabicyclo[4.3.1]decan-4-one is a chemical compound with the molecular formula C15H20N2O . It is used for research purposes .
Molecular Structure Analysis
The InChI code for this compound is1S/C15H22N2/c1-2-5-13 (6-3-1)12-17-14-7-4-8-15 (17)11-16-10-9-14/h1-3,5-6,14-16H,4,7-12H2
. This code represents the molecular structure of the compound. Physical and Chemical Properties Analysis
The molecular weight of this compound is 244.33 g/mol . Unfortunately, other physical and chemical properties like boiling point, melting point, etc., are not available in the sources I found.Scientific Research Applications
Synthesis and Building Blocks
- 10-Benzyl-3,10-diazabicyclo[4.3.1]decan-4-one is a key synthetic organic chemistry building block. A method for its synthesis was developed using octanedioic acid, involving a reaction with methylamine leading to cis-dimethyl 1-methylazepan-2,7-dicarboxylate, which is then transformed into the target product (Paliulis, 2013).
Chemical Properties and Conformational Behavior
- The compound demonstrates interesting conformational behaviors. For example, the pKa values of similar diazabicyclo compounds have been measured, indicating characteristic conformational behavior of monocations in these systems (Sasaki, 1971).
Catalysis and Synthesis Methods
- Diazabicyclo compounds, like this compound, are used in various synthesis methods. For instance, 1, 4-Diazabicyclo[2.2.2]octanium diacetate, a related compound, provides an environmentally friendly procedure for the synthesis of trisubstituted imidazoles, highlighting the role of these compounds in facilitating eco-friendly chemical processes (Fekri, 2021).
Development of Antimicrobial Agents
- Bicyclic σ receptor ligands derived from this compound have been synthesized and evaluated for cytotoxic activity, demonstrating their potential in the development of novel antimicrobial agents (Geiger, 2007).
Properties
IUPAC Name |
10-benzyl-3,10-diazabicyclo[4.3.1]decan-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O/c18-15-9-13-7-4-8-14(10-16-15)17(13)11-12-5-2-1-3-6-12/h1-3,5-6,13-14H,4,7-11H2,(H,16,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLAQNBAVKBCRBH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(=O)NCC(C1)N2CC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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